4-Methyl-6-{[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid
4-Methyl-6-{[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
428493-48-5
VCID:
VC0508764
InChI:
InChI=1S/C23H22N2O3S/c1-13-3-9-17(23(27)28)18(11-13)21(26)24-16-7-5-15(6-8-16)22-25-19-10-4-14(2)12-20(19)29-22/h3-8,10,12,17-18H,9,11H2,1-2H3,(H,24,26)(H,27,28)
SMILES:
CC1=CCC(C(C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C(=O)O
Molecular Formula:
C23H22N2O3S
Molecular Weight:
406.5g/mol
4-Methyl-6-{[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid
CAS No.: 428493-48-5
Main Products
VCID: VC0508764
Molecular Formula: C23H22N2O3S
Molecular Weight: 406.5g/mol
![4-Methyl-6-{[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid - 428493-48-5](/images/no_structure.jpg)
| CAS No. | 428493-48-5 |
|---|---|
| Product Name | 4-Methyl-6-{[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid |
| Molecular Formula | C23H22N2O3S |
| Molecular Weight | 406.5g/mol |
| IUPAC Name | 4-methyl-6-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamoyl]cyclohex-3-ene-1-carboxylic acid |
| Standard InChI | InChI=1S/C23H22N2O3S/c1-13-3-9-17(23(27)28)18(11-13)21(26)24-16-7-5-15(6-8-16)22-25-19-10-4-14(2)12-20(19)29-22/h3-8,10,12,17-18H,9,11H2,1-2H3,(H,24,26)(H,27,28) |
| Standard InChIKey | RIZCELMIGUAXHK-UHFFFAOYSA-N |
| SMILES | CC1=CCC(C(C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C(=O)O |
| Canonical SMILES | CC1=CCC(C(C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C)C(=O)O |
| Solubility | 61 [ug/mL] |
| PubChem Compound | 2899851 |
| Last Modified | Nov 11 2021 |
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